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Executive Summary

This technical guide provides a comprehensive overview of the current scientific understanding
of the pharmacological profile of Eleutheroside C. Despite extensive literature searches, it is
crucial to note that detailed experimental data on the specific pharmacological activities,
mechanisms of action, and quantitative biological effects of Eleutheroside C are exceptionally
limited. The majority of research on eleutherosides has concentrated on Eleutheroside B
(syringin) and Eleutheroside E. This document summarizes the available information on
Eleutheroside C, including its chemical identity and its documented presence in various plant
species. The significant gaps in the existing research are also highlighted, underscoring the
need for future investigation into the therapeutic potential of this compound.

Introduction

Eleutherosides are a diverse group of chemical compounds isolated from the roots of
Eleutherococcus senticosus (Siberian ginseng), a plant with a long history of use in traditional
medicine for its adaptogenic properties. While several eleutherosides have been the subject of
pharmacological studies, Eleutheroside C remains one of the least characterized. This guide
aims to collate and present the sparse information available for Eleutheroside C to serve as a
foundational resource for the scientific community.
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Chemical Identity

Eleutheroside C is chemically identified as Ethyl a-D-galactoside.[1][2][3] Its structure consists
of an ethyl group linked to a galactose sugar molecule via an a-glycosidic bond.

Table 1. Chemical and Physical Properties of Eleutheroside C (Ethyl a-D-galactopyranoside)

Property Value Reference
Molecular Formula C8H1606 [4]
Molecular Weight 208.21 g/mol [4]
CAS Number 15486-24-5 [2]

Ethyl a-D-galactopyranoside,
Synonyms i [11[3]
Eleutheroside C

Natural Occurrence

Eleutheroside C has been identified as a constituent of several plant species, including:

o Eleutherococcus senticosus(Siberian Ginseng): While present, it is not one of the major or
most studied eleutherosides in this plant.[5]

» Polianthes tuberosa(Tuberose): It has been isolated from the bulbs of this plant.[1][2]

o Eleutherine bulbosa(Mill.) Urb.: This compound has been identified in extracts of the bulb of
this plant.[6]

o Justicia adhatoda.[3]

e Rubus niveus.[3]

Pharmacological Profile: Current State of Research

Direct experimental research on the pharmacological effects of isolated Eleutheroside C is
scarce. The available information is largely indirect or predictive.
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Network Pharmacology Predictions

A network pharmacology study on the anticancer potential of Eleutherine bulbosa extract
identified Eleutheroside C as one of the constituent compounds.[6] This computational study
predicted potential interactions with several protein targets, though these predictions await
experimental validation.

Biological Activity of a Structurally Similar Compound

Research on a structurally similar compound, ethyl a-d-glucopyranoside, has demonstrated
biological activity in the context of skin health. A study on human dermal fibroblasts found that
ethyl a-d-glucopyranoside increased cell proliferation and the production of collagen 1.[7][8][9]
[10] This suggests that simple alkyl glycosides may possess bioactive properties. However, it is
important to emphasize that these findings relate to a glucoside, not the galactoside
Eleutheroside C, and direct extrapolation of these activities is not scientifically valid without
experimental confirmation.

Experimental Protocols

Due to the lack of published experimental studies specifically investigating the pharmacological
profile of Eleutheroside C, no detailed experimental protocols can be provided at this time.

Signaling Pathways

There is currently no direct experimental evidence elucidating the signaling pathways
modulated by Eleutheroside C.

Quantitative Data

A comprehensive search of scientific literature did not yield any quantitative data from in vitro or
in vivo studies on the pharmacological effects of Eleutheroside C.

Discussion and Future Directions

The information gap concerning the pharmacological profile of Eleutheroside C is a significant
limitation in the comprehensive understanding of the bioactivity of Eleutherococcus senticosus
and other medicinal plants in which it is found. While computational predictions provide a
starting point, they are no substitute for empirical research.
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Future research efforts should focus on the following areas:

« |solation and Purification: Development of efficient methods for the isolation and purification
of Eleutheroside C in sufficient quantities for pharmacological testing.

¢ In Vitro Screening: A broad-based in vitro screening of Eleutheroside C to identify potential
biological activities, such as anti-inflammatory, antioxidant, neuroprotective, metabolic, and
anticancer effects.

e Mechanism of Action Studies: Upon identification of a significant biological activity, further
studies should be conducted to elucidate the underlying mechanism of action, including the
identification of molecular targets and signaling pathways.

 In Vivo Studies: Following promising in vitro results, in vivo studies in appropriate animal
models will be necessary to evaluate the efficacy, safety, and pharmacokinetic profile of
Eleutheroside C.

Conclusion

In conclusion, the pharmacological profile of Eleutheroside C remains largely unexplored.
While its chemical structure and natural sources have been identified, there is a profound lack
of experimental data regarding its biological activities and mechanisms of action. The
information available on a structurally similar compound suggests that it may possess
bioactivity, warranting further investigation into Eleutheroside C itself. This technical guide
serves to highlight the current knowledge void and to strongly encourage focused research to
uncover the potential therapeutic value of this understudied natural compound. For researchers
and drug development professionals, Eleutheroside C represents an untapped resource with
the potential for novel pharmacological applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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